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Compound of Interest

Compound Name: 1,3-Dibutyl acetylcitrate

Cat. No.: B15292188 Get Quote

Proper Disposal of Acetyl Tributyl Citrate (ATBC)
Essential Safety and Logistical Information for Laboratory Professionals

This document provides immediate, procedural guidance for the safe disposal of Acetyl Tributyl

Citrate (ATBC), a common, biodegradable plasticizer. Adherence to these protocols is critical

for maintaining a safe laboratory environment and ensuring regulatory compliance.

Physicochemical Data for Acetyl Tributyl Citrate
For quick reference, the following table summarizes key quantitative data for Acetyl Tributyl

Citrate (CAS No. 77-90-7).[1][2][3] This information is essential for risk assessment during

handling and disposal.
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Property Value

Molecular Formula C₂₀H₃₄O₈

Molecular Weight 360.45 g/mol

Appearance Colorless, odorless liquid

Boiling Point 325 °C (617 °F)

Melting Point -20 °C (-4 °F)

Flash Point 157 °C (314.6 °F) - 204 °C (399.2 °F)

Specific Gravity 1.042

Autoignition Temperature 368 °C (694.4 °F)

Experimental Protocol for Spill Management and
Disposal
This section details the step-by-step methodology for managing spills and preparing ATBC for

final disposal.

1. Personal Protective Equipment (PPE)

Before handling any spills or waste ATBC, ensure the following personal protective equipment

is worn:[2][3]

Eye/Face Protection: Chemical safety goggles or eyeglasses compliant with OSHA or

European standards.

Skin Protection: Compatible, chemical-resistant gloves and appropriate protective clothing to

prevent skin exposure.

Respiratory Protection: Generally not required under normal use with adequate ventilation.

For large spills in poorly ventilated areas, a NIOSH/MSHA-approved respirator is

recommended.

2. Spill Containment and Cleanup

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://www.trade-chem.com/products/MSDS/ATBC.pdf
https://pim-resources.coleparmer.com/sds/09794.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of an accidental release, follow these steps:[2][3]

Ventilate the Area: Ensure adequate ventilation to minimize inhalation of any vapors.

Contain the Spill: Stop the leak if it is safe to do so.

Absorb the Liquid: Use an inert absorbent material such as sand, earth, or vermiculite to

absorb the spilled ATBC.[2][3]

Collect the Waste: Carefully place the absorbed material into a suitable, closed container for

disposal.[2]

Clean the Spill Site: After the material has been collected, wash the spill area thoroughly with

soap and water.[4]

3. Disposal Procedure

Waste ATBC and contaminated materials must be disposed of in accordance with all local,

state, and federal regulations.[5]

Containerize Waste: Place all waste ATBC and contaminated absorbent materials in a clearly

labeled, sealed container.

Consult Regulations: Refer to your institution's environmental health and safety (EHS)

guidelines and local regulations for chemical waste disposal.

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed

disposal company for proper disposal. Do not dispose of ATBC down the drain.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Acetyl Tributyl

Citrate.
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Caption: Logical workflow for the safe disposal of Acetyl Tributyl Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. trade-chem.com [trade-chem.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Tributyl Acetyl Citrate MSDS/SDS | Supplier & Distributor [es.eleph-citrics.com]

5. atamankimya.com [atamankimya.com]

To cite this document: BenchChem. [1,3-Dibutyl acetylcitrate proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15292188#1-3-dibutyl-acetylcitrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15292188?utm_src=pdf-body-img
https://www.benchchem.com/product/b15292188?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC421442500&countryCode=US&language=en
http://www.trade-chem.com/products/MSDS/ATBC.pdf
https://pim-resources.coleparmer.com/sds/09794.pdf
https://es.eleph-citrics.com/knowledge/information/tributyl-acetyl-citrate-msds.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11836
https://www.benchchem.com/product/b15292188#1-3-dibutyl-acetylcitrate-proper-disposal-procedures
https://www.benchchem.com/product/b15292188#1-3-dibutyl-acetylcitrate-proper-disposal-procedures
https://www.benchchem.com/product/b15292188#1-3-dibutyl-acetylcitrate-proper-disposal-procedures
https://www.benchchem.com/product/b15292188#1-3-dibutyl-acetylcitrate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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